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Compound of Interest

Compound Name:
Methyl 2-(2-

chlorophenoxy)acetate

CAS No.: 6956-85-0

Cat. No.: B1347316

Get Quote

Executive Summary
Methyl 2-(2-chlorophenoxy)acetate is a key intermediate in the synthesis of phenoxy

herbicide derivatives. Its infrared spectrum is dominated by a characteristic ester carbonyl

stretching vibration. Unlike simple aliphatic esters that absorb near 1740 cm⁻¹, this compound

exhibits a high-frequency shift to 1750–1760 cm⁻¹.

This shift is driven by the

-heteroatom effect, where the electronegative phenoxy oxygen attached to the

-carbon inductively withdraws electron density from the carbonyl carbon, strengthening the
C=O bond. The ortho-chlorine substituent further modulates the electronic environment of the
phenoxy ring, distinct from its para isomers, serving as a critical fingerprint for structural
validation.
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The precise wavenumber of the carbonyl peak is governed by the interplay of inductive effects,

resonance, and field effects.

Base Ester Frequency: Saturated acyclic esters (e.g., methyl acetate) typically absorb at

1740 cm⁻¹.

The

-Phenoxy Shift (+15 cm⁻¹): The oxygen atom at the

-position exerts a strong inductive withdrawal (-I effect). This reduces the contribution of the
single-bond resonance form (

), thereby increasing the double-bond character and force constant of the carbonyl group.

The Ortho-Chloro Effect: While the chlorine atom is too distant (5 bonds) to exert a direct

inductive effect on the carbonyl, it withdraws electron density from the benzene ring. This

reduces the electron-donating capability of the phenoxy oxygen, reinforcing its inductive

withdrawal from the

-methylene group. This results in a sharp, well-defined peak often slightly higher in frequency
than non-halogenated analogs.
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Figure 1: Signal transduction pathway of electronic effects leading to the high-frequency

carbonyl shift.

Comparative Performance Analysis
The following table contrasts Methyl 2-(2-chlorophenoxy)acetate with its direct precursors

and structural isomers. This data is vital for monitoring esterification reactions and

distinguishing regioisomers.
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Compound Functional Group
C=O Wavenumber
(cm⁻¹)

Key Spectral
Differentiator

Methyl 2-(2-

chlorophenoxy)acetat

e
-Phenoxy Ester 1750 – 1760 (s)

Sharp singlet; clear of

OH region.

Methyl

Phenoxyacetate
Unsubstituted Ester 1745 – 1755 (s)

Lack of C-Cl stretch

(approx. 1050 cm⁻¹)

and ortho oop bands.

2-(2-

Chlorophenoxy)acetic

Acid

Carboxylic Acid 1710 – 1730 (s)

Broad O-H stretch

(2500–3300 cm⁻¹)

indicates unreacted

starting material.

Methyl 2-(4-

chlorophenoxy)acetat

e

Para-Isomer 1750 – 1760 (s)

C=O is identical;

Distinguish via

Fingerprint Region

(800-850 cm⁻¹ for

para vs. 750 cm⁻¹ for

ortho).

(s) = strong intensity; oop = out-of-plane bending

Performance Insight: Reaction Monitoring
When synthesizing this compound from 2-chlorophenoxyacetic acid, the "performance" of the

IR method lies in its ability to detect conversion.

Start: Broad OH trough (3000 cm⁻¹) + Lower C=O (1710 cm⁻¹).

End: Clean baseline >3000 cm⁻¹ + Shifted C=O (1755 cm⁻¹).

Success Criterion: Complete disappearance of the 1710 cm⁻¹ shoulder.

Experimental Protocol: High-Fidelity Spectrum
Acquisition
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To ensure reproducible data for publication or quality control, follow this self-validating protocol

using Attenuated Total Reflectance (ATR) FTIR.

Step-by-Step Methodology
Instrument Setup:

Mode: ATR (Diamond or ZnSe crystal).

Resolution: 4 cm⁻¹ (standard) or 2 cm⁻¹ (high-res for splitting analysis).

Scans: Minimum 32 scans to improve Signal-to-Noise (S/N) ratio.

Sample Preparation:

If Solid: Grind the crystalline methyl 2-(2-chlorophenoxy)acetate into a fine powder.

Apply uniform pressure using the ATR anvil to ensure intimate contact.

If Oil/Liquid: Place a single drop on the crystal center. Ensure no air bubbles are trapped.

Data Acquisition & Validation:

Background: Collect an air background immediately prior to the sample.

Peak Validation: The Carbonyl peak must have a transmittance between 10-20% (or

absorbance ~0.7-1.0). If saturation occurs (flat bottom peak), reduce sample

thickness/pressure.

Post-Processing:

Apply baseline correction if necessary.

Identify the C=O peak maximum using a "Peak Pick" algorithm with a threshold of 5%.

Workflow Logic Diagram
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Figure 2: Decision tree for acquiring high-quality IR spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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